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Introduction

Elabela (ELA), also known as Toddler, is a recently identified endogenous peptide hormone
that plays a crucial role in various physiological processes, particularly in cardiovascular
development and function. Elabela (19-32) is a biologically active fragment of the full-length
Elabela-32 peptide. It acts as an agonist for the apelin receptor (APJ), a G protein-coupled
receptor, thereby activating downstream signaling pathways.[1][2][3][4] Proper dissolution and
storage of Elabela (19-32) are critical for maintaining its biological activity and ensuring the
reproducibility of experimental results. These application notes provide detailed protocols for
the dissolution and storage of Elabela (19-32) peptide, along with a summary of its signaling
pathway.

Data Presentation: Solubility and Storage
Recommendations

The following tables summarize the key quantitative data for the dissolution and storage of
Elabela (19-32) peptide based on information from various suppliers and research articles.

Table 1: Solubility of Elabela (19-32) Peptide
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Solvent Reported Solubility

Notes

Water (H20) 1 mg/mL to 100 mg/mL

Sonication may be required to
aid dissolution.[3][5] The
presence of Trifluoroacetate
(TFA) salts from synthesis can
enhance solubility in aqueous

solutions.[4]

DMSO Inquire with supplier

While not the primary
recommended solvent, some
suppliers may provide DMSO
solubility data.

Table 2: Recommended Storage Conditions for Elabela (19-32) Peptide
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Storage ]
Form Duration Notes
Temperature
Lyophilized Powder -80°C 2 years Sealed from moisture.
Sealed from moisture.
-20°C 1 year
[3]
For short-term
storage, but colder
Room Temperature Days to weeks temperatures are
preferred for long-term
stability.
In a sterile buffer at
] ) pH 5-6. Avoid
Reconstituted Solution  -80°C Up to 6 months
repeated freeze-thaw
cycles.
In a sterile buffer at
pH 5-6.[3] Avoid
-20°C Up to 1 month
repeated freeze-thaw
cycles.
4°C Short-term For immediate use.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Elabela (19-32)
Peptide

This protocol outlines the steps for dissolving the lyophilized Elabela (19-32) peptide to prepare
a stock solution.

Materials:
e Lyophilized Elabela (19-32) peptide vial

o Sterile, nuclease-free water or sterile 0.1% acetic acid solution
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Sterile, polypropylene microcentrifuge tubes
Calibrated micropipettes and sterile tips
Vortex mixer

Ultrasonic water bath (optional)

Personal protective equipment (lab coat, gloves, safety glasses)

Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide to warm to room
temperature for at least 15-20 minutes. This prevents condensation from forming inside the
vial, which can affect peptide stability.

Solvent Addition: Using a sterile pipette tip, add the desired volume of sterile water or 0.1%
acetic acid to the vial. The volume will depend on the desired final concentration of the stock
solution. For example, to make a 1 mg/mL stock solution from 1 mg of peptide, add 1 mL of
solvent.

Initial Dissolution: Gently swirl the vial or pipette the solution up and down to facilitate
dissolution. Avoid vigorous shaking, as this can cause the peptide to aggregate or degrade.

Complete Dissolution (if necessary): If the peptide does not fully dissolve with gentle mixing,
the following steps can be taken:

o Vortexing: Vortex the solution at a low to medium speed for a few seconds.

o Sonication: If visible particles remain, place the vial in an ultrasonic water bath for short
intervals (1-2 minutes) until the solution is clear.[3][5] Monitor the vial to prevent excessive
heating.

Aliquoting: Once the peptide is completely dissolved, it is highly recommended to aliquot the
stock solution into smaller, single-use volumes in sterile polypropylene microcentrifuge
tubes. This will minimize the number of freeze-thaw cycles, which can degrade the peptide
over time.
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o Storage: Immediately store the aliquots at -20°C or -80°C for long-term storage. Refer to
Table 2 for recommended storage durations.

Protocol 2: Long-Term Storage of Elabela (19-32)
Peptide

Proper storage is essential to maintain the integrity and biological activity of the peptide.
For Lyophilized Peptide:

» Store the unopened vial in a desiccator at -20°C or -80°C.

o Keep the vial tightly sealed to prevent moisture absorption.

e Protect from light.

For Reconstituted Peptide Solutions:

Store aliquots in tightly sealed polypropylene tubes at -20°C or -80°C.

Avoid using frost-free freezers, as the temperature fluctuations during the defrost cycles can
degrade the peptide.

When using a stored aliquot, thaw it on ice and use it immediately.

Discard any unused portion of a thawed aliquot to avoid degradation from repeated freeze-
thaw cycles.

Mandatory Visualizations
Elabela (19-32) Signaling Pathway

Elabela (19-32) binds to the apelin receptor (APJ), a G protein-coupled receptor. This
interaction primarily activates the Gail and B-arrestin-2 signaling pathways.[1][2][3] Activation
of these pathways leads to downstream cellular responses, including receptor internalization.
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Caption: Elabela (19-32) signaling through the APJ receptor.

Experimental Workflow: Peptide Reconstitution and
Aliquoting

The following workflow diagram illustrates the key steps for the proper reconstitution and
storage of Elabela (19-32) peptide.
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Caption: Workflow for Elabela (19-32) reconstitution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Apelin/Elabela-APJ: a novel therapeutic target in the cardiovascular system - PMC
[pmc.ncbi.nlm.nih.gov]

2. Frontiers | The Effects of Apelin and Elabela Ligands on Apelin Receptor Distinct Signaling
Profiles [frontiersin.org]

3. medchemexpress.com [medchemexpress.com]

4. Elabela(19-32)/ELA-14 (human) peptide [novoprolabs.com]

5. Elabela(19-32) | TargetMol [targetmol.com]

To cite this document: BenchChem. [Application Notes and Protocols for Elabela (19-32)
Peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b15607937#how-to-dissolve-and-store-elabela-19-32-
peptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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